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Compound of Interest

Compound Name: AM-694

cat. No.: B1665942

For researchers, scientists, and drug development professionals, this guide provides an in-
depth look at the potent synthetic cannabinoid, AM-694. This document details its molecular
characteristics, pharmacological properties, and relevant experimental methodologies.

AM-694, with the chemical name 1-(5-fluoropentyl)-3-(2-iodobenzoyl)indole, is a powerful and
selective agonist for the cannabinoid receptor CB1.[1] Its high affinity for this receptor makes it
a valuable tool in scientific research, particularly for the mapping of CB1 receptor distribution in
the body.[1]

Core Molecular and Pharmacological Data

The fundamental properties of AM-694 are summarized below, providing a quantitative
foundation for experimental design and analysis.

Property Value Reference
Molecular Formula C20H19FINO [1112]
Molecular Weight 435.281 g/mol [1]

CB1 Receptor Affinity (Ki) 0.08 nM [1]

CB2 Receptor Affinity (Ki) 1.44 nM [1]

CB1 Receptor Selectivity 18-fold over CB2 [1]

Metabolism and Detection
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Understanding the metabolic fate of AM-694 is crucial for both in vivo studies and toxicological
analysis. The primary metabolic pathways include hydrolytic defluorination, carboxylation, and
monohydroxylation of the N-alkyl chain.[3] For analytical purposes, both gas chromatography-
mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) methods
are effective for detecting AM-694 and its metabolites in various biological matrices, including

blood, urine, and oral fluid.[3][4]

Experimental Protocols

While specific protocols for AM-694 are often adapted from general methods for cannabinoid
receptor ligands, the following outlines a typical workflow for a CB1 receptor binding assay.

CB1 Receptor Binding Assay: A Methodological
Workflow

A radioligand binding assay is a standard method to determine the affinity of a compound for a
receptor. The following workflow is a generalized procedure that can be adapted for AM-694.
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A generalized workflow for a competitive radioligand binding assay to determine the affinity of
AM-694 for the CB1 receptor.
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Signaling Pathways

As a CB1 receptor agonist, AM-694 is expected to activate the canonical downstream signaling
pathways associated with this G-protein coupled receptor. The activation of the CB1 receptor
by an agonist like AM-694 typically leads to the inhibition of adenylyl cyclase, modulation of ion
channels, and activation of mitogen-activated protein kinase (MAPK) pathways.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1665942?utm_src=pdf-body
https://www.benchchem.com/product/b1665942?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Cell Membrane

Binds and Activates

CB1 Receptor

Activates

Gi/o Protein

Ca2+ Channel K+ Channel Adenylyl Cyclase Activates

I
IProduces

I
1
i Cytoplasm¥
:
MAPK Pathw
CAMP (ERK?Z/Z) >
I
I
v l
Cellulg*r éespons l
Yy
Modulation of
Neurotransmitter Release UG

Click to download full resolution via product page

A simplified diagram of the primary signaling cascade initiated by the activation of the CB1
receptor by an agonist such as AM-694.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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